1-Amino-2-(2-bicyclo[2.2.1]heptanyl)propan-2-ol;hydrochloride
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Description
1-Amino-2-(2-bicyclo[2.2.1]heptanyl)propan-2-ol;hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO and its molecular weight is 205.73. The purity is usually 95%.
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Scientific Research Applications
Conformational Analysis and Structural Insights
Research on similar compounds, such as 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, has provided detailed conformational analyses. These studies, characterized by X-ray diffraction analysis, highlight the importance of understanding the molecular structure for potential pharmaceutical applications. The analyses reveal how different salts and free base forms of these compounds crystallize in various space groups, indicating diverse conformational possibilities and hydrogen-bonding motifs that could influence their biological activity (Nitek et al., 2020).
Synthesis and Application in Medicinal Chemistry
Another research avenue explores the synthesis of novel compounds with potential medicinal applications. For example, derivatives of 2-aminocyclobutanone, protected as its dimethyl acetal, have been prepared for use as synthons in the development of cyclobutanone-containing lead inhibitors for enzymes like serine proteases and metalloproteases. This showcases the compound's utility in designing inhibitors with precise molecular targeting capabilities (Mohammad et al., 2020).
Potential in Drug Discovery
Further research into the synthesis and pharmacological evaluation of conformationally restricted analogs of amino acids, such as 2-azanorbornane-3-exo,5-endo-dicarboxylic acid, reveals the strategic approach in medicinal chemistry to mimic certain bioactive conformations. Although specific analogs did not show affinity in preliminary binding studies, this research direction underscores the compound's relevance in designing novel molecules that could interact with biological targets in unexpected ways, potentially leading to new therapeutic agents (Bunch et al., 2003).
Properties
IUPAC Name |
1-amino-2-(2-bicyclo[2.2.1]heptanyl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO.ClH/c1-10(12,6-11)9-5-7-2-3-8(9)4-7;/h7-9,12H,2-6,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNVJJIVSWNTIPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1CC2CCC1C2)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.